Cas no 62457-05-0 (4-Octenedioic acid, 2-chloro-2,7-dipentyl-, diethyl ester)

• Product name: 4-Octenedioic acid, 2-chloro-2,7-dipentyl-, diethyl ester
• CAS No: 62457-05-0
• MF: C₂₂H₃₉ClO₄
• MW: 402.995666742325
• CID: 444157
• PubChem ID: 71386206

4-Octenedioic acid, 2-chloro-2,7-dipentyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Octenedioic acid, 2-chloro-2,7-dipentyl-, diethyl ester
• diethyl 2-chloro-2,7-dipentyloct-4-enedioate
• 62457-05-0
• DTXSID70808398

• Inchi： InChI=1S/C22H39ClO4/c1-5-9-11-15-19(20(24)26-7-3)16-12-14-18-22(23,17-13-10-6-2)21(25)27-8-4/h12,14,19H,5-11,13,15-18H2,1-4H3
• InChI Key： OCWWCDWIPVZZRB-UHFFFAOYSA-N
• SMILES： CCCCCC(CC=CCC(CCCCC)(C(=O)OCC)Cl)C(=O)OCC

Computed Properties

• Exact Mass: 402.25387
• Monoisotopic Mass: 402.2536874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6